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Compound Name: Aluminum oxide, hydrate

Cat. No.: B074125 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the results from the characterization of

aluminum oxide hydrate, also known as alumina trihydrate, across different studies and

samples. Due to the limited availability of direct inter-laboratory round-robin studies in the

public domain, this document synthesizes data from various sources to highlight the common

characterization techniques, the typical range of results, and the potential for variability. The

information is intended to aid researchers in understanding the material's properties and the

methodologies used for its analysis.

Data Presentation: A Synthesis of Characterization
Results
The characterization of aluminum oxide hydrate typically involves a suite of analytical

techniques to determine its physical and chemical properties. The following tables summarize

quantitative data reported in the literature for various samples of gibbsite, a common form of

aluminum oxide hydrate. These tables serve as a reference for the expected range of values

for key parameters.

Table 1: Physicochemical Properties of Different Gibbsite Samples
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Property
Commercial
Gibbsite

Synthesized
Gibbsite

Gibbsite Simulant
(Almatis Hydrated
Alumina C333)

Isoelectric Point (IEP) 9-10 11.2-11.3 Not Reported

Surface Area (BET) Not Reported Not Reported 0.2 - 0.5 m²/g

Particle Size (D50) Not Reported Not Reported ~15 µm

Data synthesized from multiple sources.[1][2]

Table 2: Thermal Analysis Data for Gibbsite

Thermal Event
Temperature Range
(°C)

Mass Loss (%)
Associated
Process

Dehydration > 279.23 ~30
Loss of structural

water

This data is indicative and can vary based on factors like heating rate and particle size.[3]

Table 3: Crystallinity Assessment of Gibbsite from Various Sources

Parameter Amazon Soils & Bauxites Other Soil Samples

Crystallinity Better Worse

Crystallinity was assessed using methods such as full width at half maximum (FWHM) from

XRD, mean crystallite dimensions (MCD), and dehydroxylation temperature (DT).[4]

Experimental Protocols: Key Characterization
Methodologies
Detailed and consistent experimental protocols are crucial for obtaining reproducible

characterization data. Below are summaries of methodologies for key experiments cited in the

literature.
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1. Acid-Base Surface Property Characterization

Objective: To determine the surface charge characteristics of aluminum oxide hydrate in

aqueous solutions.

Methodology:

Potentiometric Titrations: Used to obtain the apparent proton-related surface charge

density. The amount of titrant added in each aliquot has been shown to significantly

influence the titration curves.[1]

Zeta-Potential Measurements: Characterizes the potential at the plane of shear, providing

information about the surface charge at different pH values.[1]

Attenuated Total Reflection Infrared Spectroscopy (ATR-IR): Used to observe the variation

of counter-ion adsorption with pH.[1]

2. Physical and Structural Characterization

Objective: To determine the particle size, surface area, crystal structure, and morphology.

Methodology:

Particle Size Distribution (PSD): Measured to determine the range and average size of the

particles.[2]

Brunauer-Emmett-Teller (BET) Surface Area Analysis: A gas adsorption technique used to

measure the specific surface area of the material.[2]

X-ray Diffraction (XRD): Used to identify the crystalline phases present (e.g., gibbsite,

bayerite, boehmite) and to assess crystallinity.[2][3]

Scanning Electron Microscopy (SEM): Provides high-resolution images of the particle

morphology, revealing shape and surface texture.[2][3]

3. Thermal Analysis
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Objective: To study the thermal decomposition and phase transitions of aluminum oxide

hydrate.

Methodology:

Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA): TGA

measures the change in mass as a function of temperature, while DTA detects differences

in temperature between the sample and a reference. This is used to determine the

temperature of dehydration and the associated mass loss.[3]

4. Spectroscopic Analysis

Objective: To identify functional groups and study the surface chemistry.

Methodology:

Fourier-Transform Infrared Spectroscopy (FTIR): Used to identify the characteristic

vibrational modes of hydroxyl groups and Al-O bonds in the aluminum oxide hydrate

structure.[3]

Visualizations: Workflows and Relationships
The following diagrams illustrate the typical workflow for characterizing aluminum oxide hydrate

and the relationships between the different analytical techniques and the material properties

they help to elucidate.
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Caption: Experimental workflow for aluminum oxide hydrate characterization.
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Caption: Relationships between characterization techniques and material properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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